Cas no 89062-76-0 (Benzenesulfonic acid, 5-benzoyl-2-hydroxy-4-methoxy-)
89062-76-0 structure
Product Name:Benzenesulfonic acid, 5-benzoyl-2-hydroxy-4-methoxy-
CAS No:89062-76-0
MF:C14H12O6S
MW:308.306483268738
CID:613757
PubChem ID:19931625
Update Time:2025-04-19
Benzenesulfonic acid, 5-benzoyl-2-hydroxy-4-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonic acid, 5-benzoyl-2-hydroxy-4-methoxy-
- 5-benzoyl-2-hydroxy-4-methoxybenzenesulfonic acid
- DTXSID80601377
- 5-Benzoyl-2-hydroxy-4-methoxybenzene-1-sulfonic acid
- 4-hydroxy-2-methoxybenzophenone-5-sulfonic acid
- SCHEMBL8604913
- 89062-76-0
-
- Inchi: 1S/C14H12O6S/c1-20-12-8-11(15)13(21(17,18)19)7-10(12)14(16)9-5-3-2-4-6-9/h2-8,15H,1H3,(H,17,18,19)
- InChI Key: ODIAPLYUPCONAN-UHFFFAOYSA-N
- SMILES: S(C1C(=CC(=C(C(C2C=CC=CC=2)=O)C=1)OC)O)(=O)(=O)O
Computed Properties
- Exact Mass: 308.03545927g/mol
- Monoisotopic Mass: 308.03545927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 109Ų
Benzenesulfonic acid, 5-benzoyl-2-hydroxy-4-methoxy- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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